Cas no 42019-02-3 (Propanoic acid, 2-methyl-2-(4-(1-oxopentyl)phenoxy)-)

• Product name: Propanoic acid, 2-methyl-2-(4-(1-oxopentyl)phenoxy)-
• CAS No: 42019-02-3
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 2668657

Propanoic acid, 2-methyl-2-(4-(1-oxopentyl)phenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-pentanoylphenoxy)propanoic acid
• 2-Methyl-2-[4-(1-oxopentyl)phenoxy]propanoic acid
• Propanoic acid, 2-methyl-2-(4-(1-oxopentyl)phenoxy)-
• 2-Methyl-2-(4-(1-oxopentyl)phenoxy)propanoic acid

• Inchi： 1S/C15H20O4/c1-4-5-6-13(16)11-7-9-12(10-8-11)19-15(2,3)14(17)18/h7-10H,4-6H2,1-3H3,(H,17,18)
• InChI Key： FUQHQAUWZCDTDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCCC)=O)C(C(=O)O)(C)C
• BRN： 1984374

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 314
• Topological Polar Surface Area: 63.6
• XLogP3: 3